Cas no 477851-82-4 (METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE)

• Product Name: METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE
• CAS No: 477851-82-4
• MF: C₁₁H₉NO₄S
• MW: 251
• MDL: MFCD00139407
• CID: 3028464
• Update Time: 2025-10-07

METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE

• MDL： MFCD00139407
• Inchi： InChI=1S/C11H9NO4S/c1-15-11(14)9-6(4-5-17-9)7-2-3-8(16-7)10(12)13/h2-5H,1H3,(H2,12,13)
• InChI Key： BMFPTCJZPSYBKD-UHFFFAOYSA-N
• SMILES： COC(=O)c1c(ccs1)c2ccc(o2)C(=O)N

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 161-165℃
• Boiling Point: 410.5±45.0 °C at 760 mmHg
• Flash Point: 202.0±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE

METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE: A Comprehensive Overview

METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE, also known by its CAS number 477851-82-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising research outcomes.

The molecular structure of METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE comprises a thiophene ring fused with a methyl ester group and a substituted furan moiety. The presence of the amino carbonyl group within the furan ring introduces interesting electronic properties, making this compound a valuable candidate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of thiophene-containing compounds in drug design, particularly in the development of anti-inflammatory and anticancer agents. The incorporation of the amino carbonyl group in this compound further enhances its potential as a bioactive molecule. Researchers have explored its ability to interact with specific biological targets, such as enzymes and receptors, which could pave the way for novel therapeutic interventions.

In addition to its pharmacological applications, METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE has shown promise in materials science. Its unique electronic configuration makes it a suitable candidate for use in organic electronics, particularly in the development of conductive polymers and optoelectronic devices. Recent advancements in this field have demonstrated improved performance metrics when this compound is incorporated into device architectures.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized various synthetic pathways, including coupling reactions and cyclizations, to streamline the production process. These advancements have not only improved the scalability of synthesis but also reduced production costs, making this compound more accessible for large-scale applications.

From an environmental perspective, the ecological impact of METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE has been a subject of recent investigations. Studies have focused on its biodegradability and toxicity profiles to assess its safety for industrial use and environmental release. Preliminary findings suggest that under controlled conditions, the compound exhibits low toxicity and moderate biodegradability, aligning with current sustainability goals.

In conclusion, METHYL 3-[5-(AMINOCARBONYL)-2-FURYL]-2-THIOPHENECARBOXYLATE stands out as a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and versatile properties continue to drive innovative research directions, positioning it as a key player in future technological advancements.